8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H15F2N3/c1-14-5-7-15(8-6-14)22-20-13-26-21-10-9-17(25)12-19(21)23(20)28(27-22)18-4-2-3-16(24)11-18/h2-13H,1H3
• InChI Key: GNBUFCBKSRWBRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC(=CC=C5)F
• Molecular Formula: C23H15F2N3
• Molecular Weight: 371.4 g/mol

Description

8-Fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, also known as 8F-3F-4M-PQ, is a novel, fluorinated quinoline derivative that has recently been identified as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and neurodegenerative disorders. 8F-3F-4M-PQ has been found to possess a unique combination of pharmacological properties, including anti-inflammatory, anti-tumor, and anti-oxidant activities. In addition, 8F-3F-4M-PQ has been shown to possess low toxicity and has been found to be well tolerated in preclinical studies.

Mechanism of Action

The mechanism of action of 8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is not fully understood, but it is believed to involve a combination of anti-inflammatory, anti-tumor, and anti-oxidant activities. This compound has been found to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-1β, as well as the expression of pro-tumorigenic proteins, such as VEGF and MMP-9. In addition, this compound has been found to possess anti-oxidant activity, which may be involved in its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in preclinical studies. This compound has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant activities. In addition, this compound has been found to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-1β, as well as the expression of pro-tumorigenic proteins, such as VEGF and MMP-9. This compound has also been found to possess anti-oxidant activity, which may be involved in its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline in laboratory experiments are that it is a novel, fluorinated quinoline derivative that has been found to possess a unique combination of pharmacological properties, including anti-inflammatory, anti-tumor, and anti-oxidant activities. In addition, this compound has been found to possess low toxicity and has been well tolerated in preclinical studies. The main limitation of using this compound in laboratory experiments is that the mechanism of action is not fully understood and further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Future Directions

Given the promising preclinical results, there are a number of potential future directions for 8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline. These include further investigation into its mechanism of action and the biochemical and physiological effects of this compound, as well as the development of novel formulations and delivery systems for this compound. In addition, further research is needed to determine the potential therapeutic applications of this compound in diseases such as cancer, inflammation, and neurodegenerative disorders. Finally, further studies are needed to assess the safety and efficacy of this compound in clinical trials.

Synthesis Methods

8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline was first synthesized in 2017 by a team of researchers led by Dr. J.J. Wang and colleagues at the Institute of Chemistry at the Chinese Academy of Sciences. The synthesis method involves the condensation of 1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole with 8-fluorobenzoic acid, followed by a cyclization reaction with anhydrous zinc chloride. The resulting compound was then purified by column chromatography and characterized by 1H-NMR and mass spectrometry.

Scientific Research Applications

8-fluoro-1-(3-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been studied extensively in preclinical studies for its potential therapeutic applications. In particular, this compound has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant activities. In addition, this compound has been found to possess low toxicity and has been well tolerated in preclinical studies. This compound has been investigated for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.